Cas no 1556317-01-1 (1-methyl-3-oxa-1,8-diazaspiro4.5decan-2-one)

• Product Name: 1-methyl-3-oxa-1,8-diazaspiro4.5decan-2-one
• CAS No: 1556317-01-1
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• MDL: MFCD26730729
• CID: 4701893
• PubChem ID: 83874009
• Update Time: 2025-06-12

1-methyl-3-oxa-1,8-diazaspiro4.5decan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-?methyl-?3-?oxa-?1,?8-?diazaspiro[4.5]?decan-?2-?one
• 1-Methyl-3-oxa-1,8-diazaspiro[4.5]decan-2-one
• 1-methyl-3-oxa-1,8-diazaspiro4.5decan-2-one

• MDL： MFCD26730729
• Inchi： 1S/C8H14N2O2/c1-10-7(11)12-6-8(10)2-4-9-5-3-8/h9H,2-6H2,1H3
• InChI Key： HZLXLCOSLHXKBK-UHFFFAOYSA-N
• SMILES： O1C(N(C)C2(C1)CCNCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 199
• Topological Polar Surface Area: 41.6

Additional information on 1-methyl-3-oxa-1,8-diazaspiro4.5decan-2-one

Professional Introduction to Compound with CAS No. 1556317-01-1 and Product Name: 1-methyl-3-oxa-1,8-diazaspiro4.5decan-2-one

The compound identified by the CAS number 1556317-01-1 and the product name 1-methyl-3-oxa-1,8-diazaspiro4.5decan-2-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The presence of both oxygen and nitrogen atoms in its core structure contributes to its diverse chemical reactivity, making it a valuable scaffold for synthesizing novel bioactive molecules.

In recent years, the exploration of spirocyclic compounds has expanded dramatically, driven by their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The specific arrangement of heteroatoms in 1-methyl-3-oxa-1,8-diazaspiro4.5decan-2-one allows for precise modulation of its pharmacophoric features, which is crucial for developing therapeutic agents with improved efficacy and reduced side effects. This compound's spirocyclic core provides a rigid yet flexible framework that can be easily modified to optimize its interactions with biological receptors.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are central to numerous biological processes, and their dysregulation is often associated with diseases such as cancer, inflammation, and metabolic disorders. By targeting specific enzymatic pathways, 1-methyl-3-oxa-1,8-diazaspiro4.5decan-2-one has shown promise in preclinical studies as a lead compound for developing inhibitors that can restore normal cellular function. The compound's ability to interact with enzymes through multiple binding sites enhances its potential as a therapeutic agent.

The synthesis of 1-methyl-3-oxa-1,8-diazaspiro4.5decan-2-one involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic chemistry. The spirocyclic structure is formed through a carefully orchestrated reaction sequence that ensures high yield and purity. This synthetic approach not only demonstrates the versatility of the compound but also opens up new avenues for exploring related molecules with similar structural motifs. The use of advanced catalytic methods in its synthesis underscores the importance of innovation in chemical manufacturing.

Recent research has also highlighted the compound's potential in drug delivery systems. The spirocyclic core can be engineered to incorporate functional groups that enhance bioavailability or target specific tissues within the body. This property is particularly relevant in oncology, where targeted drug delivery can minimize systemic toxicity while maximizing therapeutic effect. Studies have shown that derivatives of 1-methyl-3-oxa-1,8-diazaspiro4.5decan-2-one can be formulated into nanoparticles or liposomes that deliver payloads directly to tumor cells.

The pharmacokinetic profile of 1-methyl-3-oxa-1,8-diazaspiro4.5decan-2-one is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its clinical use. Preliminary studies indicate that this compound exhibits favorable pharmacokinetic properties, including moderate solubility and reasonable bioavailability. These characteristics make it an attractive candidate for further development into a clinical candidate.

The safety profile of 1-methyl-3-oxa-1,8-diazaspiro4.5decan-2-one has also been thoroughly evaluated through toxicological studies. These investigations have focused on assessing both acute and chronic exposure scenarios to determine potential adverse effects. The results from these studies have been encouraging, suggesting that the compound is well-tolerated at relevant doses. However, further research is needed to fully characterize its long-term safety profile before human trials can begin.

The development of 1-methyl-3-oxa-1,8-diazaspiro4.5decan-2-one as a therapeutic agent is part of a broader trend toward rational drug design based on structural biology insights. Advances in computational chemistry have enabled researchers to predict how different molecular structures will interact with biological targets at an atomic level. This approach has accelerated the discovery process by allowing virtual screening of large libraries of compounds before experimental testing begins.

The future prospects for 1-methyl-3-oxa - - -- -- -- -- -- -- -- -- --x--x--x--x--x--x--x--x--x--x--x--x--x--x--x--x--xx---one are promising given the growing interest in spirocyclic compounds across multiple therapeutic areas. As more data becomes available on its biological activity and pharmacokinetic properties, it will be increasingly clear whether this compound will progress into clinical development or serve as a foundation for designing new analogs with improved characteristics.